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Compound of Interest

Compound Name: N-Boc-8-amino-octanoic acid

Cat. No.: B558651 Get Quote

Essential safety protocols and logistical plans are critical for the secure and effective handling

of chemical compounds in a laboratory setting. This guide provides detailed procedural

information for the use of N-Boc-8-amino-octanoic acid, ensuring the safety of researchers

and the integrity of their work.

For laboratory professionals engaged in drug development and scientific research, a

comprehensive understanding of chemical handling is paramount. This document outlines the

necessary personal protective equipment (PPE), operational workflows, and disposal plans for

N-Boc-8-amino-octanoic acid, a compound utilized in peptide synthesis and as a PROTAC

linker.[1][2] By adhering to these guidelines, researchers can minimize risks and maintain a

safe laboratory environment.

Physicochemical and Safety Data
A clear understanding of the compound's properties is the foundation of safe handling. The

following table summarizes key quantitative data for N-Boc-8-amino-octanoic acid.
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Property Value Source

Molecular Formula C13H25NO4 [1][2]

Molecular Weight 259.34 g/mol [1][3]

Melting Point 56-59°C

Boiling Point 406.0 ± 28.0°C at 760 mmHg

Appearance
White amorphous powder /

Solid
[2]

Purity ≥ 97% [2]

Operational Plan: Personal Protective Equipment
(PPE)
While N-Boc-8-amino-octanoic acid is not classified as acutely toxic, it can cause skin and

eye irritation and may cause respiratory irritation.[3] Therefore, a multi-layered PPE approach is

essential to ensure researcher safety.

Primary Engineering Controls
Fume Hood: All weighing and handling of the solid compound should be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE) Ensemble
Eye and Face Protection: Chemical safety goggles are mandatory.[4] A face shield should be

worn over the goggles, especially when handling larger quantities or if there is a splash risk.

Hand Protection: Chemical-resistant gloves are required. Given the nature of the compound,

nitrile gloves are a suitable choice for incidental contact. For prolonged handling or in the

event of a spill, heavier-duty gloves such as neoprene should be considered.[5] Always

inspect gloves for tears or punctures before use and practice proper glove removal

techniques to avoid skin contact.
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Body Protection: A standard laboratory coat is required. For tasks with a higher risk of

contamination, consider disposable coveralls.[6][7]

Respiratory Protection: Under normal handling conditions within a fume hood, respiratory

protection is not typically required. However, if a fume hood is not available or in the case of

a large spill, a NIOSH-approved respirator with an appropriate cartridge for organic vapors

and particulates should be used.[5]

Experimental Workflow and Handling
A systematic workflow is critical to maintaining safety and procedural consistency. The following

diagram illustrates the key steps for handling N-Boc-8-amino-octanoic acid from initial

preparation to final disposal.
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Figure 1. Workflow for Handling N-Boc-8-amino-octanoic acid.
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Disposal Plan
Proper waste management is a critical component of laboratory safety and environmental

responsibility.

Solid Waste
Collection: Collect waste N-Boc-8-amino-octanoic acid and any contaminated disposable

materials (e.g., weighing paper, gloves, paper towels) in a designated, sealed, and clearly

labeled waste container.[8] The label should include the chemical name and be marked as

"non-hazardous waste for chemical disposal."

Storage: Store the sealed waste container in a designated satellite accumulation area away

from incompatible materials.

Disposal: The collected solid waste should be disposed of through the institution's

environmental health and safety (EHS) office or a licensed chemical waste contractor.[9] Do

not dispose of solid chemical waste in the regular trash.[10]

Liquid Waste
Neutralization: As N-Boc-8-amino-octanoic acid is an acidic compound, any aqueous

solutions should be neutralized to a pH between 6 and 9 before disposal, if permitted by

local regulations.[8]

Collection: Collect all liquid waste containing the compound in a sealed and properly labeled

container.

Disposal: Liquid waste should be disposed of according to institutional and local regulations,

typically through the EHS office. Do not pour chemical waste down the drain unless explicitly

permitted for non-hazardous, neutralized solutions by your institution.[10]

Empty Containers
Decontamination: Triple rinse empty containers with a suitable solvent. The rinsate should be

collected and disposed of as chemical waste.
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Disposal: Once decontaminated, deface the original label and dispose of the container in the

regular trash or recycling, as per institutional guidelines.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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